Cas no 23018-36-2 (Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide)

Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide structure
23018-36-2 structure
Product Name:Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide
CAS No:23018-36-2
MF:C17H13NO2
MW:263.290624380112
CID:263095
PubChem ID:275769
Update Time:2025-04-19

Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzofuro[2,3-g]isoquinoline,5,11-dimethyl-, 2-oxide
    • 5,11-dimethyl-2-oxido-[1]benzofuro[2,3-g]isoquinolin-2-ium
    • 5,11-dimethyl-benzo[4,5]furo[2,3-g]isoquinoline 2-oxide
    • 5,11-Dimethyl-benzothieno< 2,3-g> isochinolin-2-oxid
    • 6-Oxa-ellipticin-N-oxid
    • AC1L5IE0
    • AC1Q225K
    • AG-J-82072
    • AR-1H9079
    • CTK4F0695
    • NSC122802
    • Benzofuro[2, 5,11-dimethyl-, 2-oxide
    • 5,11-Dimethyl-2-oxo-2lambda~5~-[1]benzofuro[2,3-g]isoquinoline
    • NSC-122802
    • 23018-36-2
    • DTXSID40298383
    • Inchi: 1S/C17H13NO2/c1-10-14-9-18(19)8-7-12(14)11(2)17-16(10)13-5-3-4-6-15(13)20-17/h3-9H,1-2H3
    • InChI Key: JSWKLJVGXKJYBJ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C(C)=C3C=[N+](C=CC3=C(C)C1=2)[O-]

Computed Properties

  • Exact Mass: 263.09469
  • Monoisotopic Mass: 263.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.6
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.28
  • Boiling Point: 548.2°Cat760mmHg
  • Flash Point: 285.4°C
  • Refractive Index: 1.669
  • PSA: 40.08
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